Cas no 89457-04-5 (Acetic acid, (4-nitrophenoxy)-, compd. with N,N-diethylethanamine(1:1))

• Product Name: Acetic acid, (4-nitrophenoxy)-, compd. with N,N-diethylethanamine(1:1)
• CAS No: 89457-04-5
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 599748
• PubChem ID: 71324404
• Update Time: 2025-04-19

Acetic acid, (4-nitrophenoxy)-, compd. with N,N-diethylethanamine(1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-nitrophenoxy)-, compd. with N,N-diethylethanamine(1:1)
• N,N-diethylethanamine,2-(4-nitrophenoxy)acetic acid
• (4-Nitrophenoxy)acetic acid--N,N-diethylethanamine (1/1)
• DTXSID00753887
• 89457-04-5

• Inchi： 1S/C8H7NO5.C6H15N/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13;1-4-7(5-2)6-3/h1-4H,5H2,(H,10,11);4-6H2,1-3H3
• InChI Key： IGWOWZDBGBLMGA-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)[N+](=O)[O-].N(CC)(CC)CC

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6Ų